Cas no 1000566-45-9 (4-Methoxy-3-(trifluoromethyl)phenylacetic acid)

• Product Name: 4-Methoxy-3-(trifluoromethyl)phenylacetic acid
• CAS No: 1000566-45-9
• MF: C₁₀H₉F₃O₃
• MW: 234.171873807907
• MDL: MFCD09832302
• CID: 1025319
• PubChem ID: 46737531
• Update Time: 2025-10-29

4-Methoxy-3-(trifluoromethyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methoxy-3-(trifluoromethyl)phenyl)acetic acid
• 2-(3-(trifluoromethyl)-4-methoxyphenyl)acetic acid
• 2-[4-methoxy-3-(trifluoromethyl)phenyl]acetic acid
• 4-Methoxy-3-(trifluoromethyl)phenylacetic acid
• AG-A-76446
• AK-39959
• ANW-69163
• CTK7A5795
• SBB098211
• SureCN2127169
• 4-Methoxy-3-(trifluoromethyl)benzeneacetic acid
• DTXSID80674006
• MFCD09832302
• EN300-1930432
• JS-4593
• Benzeneacetic acid, 4-methoxy-3-(trifluoromethyl)-
• 2-(3-(Trifluoromethyl)-4-methoxyphenyl)acetic acid;2-(4-Methoxy-3-(trifluoromethyl)phenyl)acetic acid;
• AKOS015956630
• [4-Methoxy-3-(trifluoromethyl)phenyl]acetic acid
• 2-(4-Methoxy-3-(trifluoromethyl)phenyl)aceticacid
• SCHEMBL2127169
• 1000566-45-9

• MDL： MFCD09832302
• Inchi： 1S/C10H9F3O3/c1-16-8-3-2-6(5-9(14)15)4-7(8)10(11,12)13/h2-4H,5H2,1H3,(H,14,15)
• InChI Key： SVJBALZZRCDJHL-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=CC(CC(=O)O)=C1)OC)(F)F

Computed Properties

• Exact Mass: 234.05
• Monoisotopic Mass: 234.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 2.2

Experimental Properties

• Density: 1.342±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.1 g/l) (25 º C),
• PSA: 46.53000
• LogP: 2.34110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 4-Methoxy-3-(trifluoromethyl)phenylacetic acid

4-Methoxy-3-(trifluoromethyl)phenylacetic Acid (CAS No. 1000566-45-9): A Versatile Intermediate in Modern Pharmaceutical Research

4-Methoxy-3-(trifluoromethyl)phenylacetic acid, identified by its CAS number 1000566-45-9, is a significant compound in the realm of pharmaceutical chemistry. Its unique structural features, combining a methoxy group and a trifluoromethyl substituent on a phenyl ring with an acetic acid moiety, make it a valuable intermediate in the synthesis of various bioactive molecules. This compound has garnered considerable attention in recent years due to its role in developing novel therapeutic agents targeting diverse diseases.

The structural motif of 4-Methoxy-3-(trifluoromethyl)phenylacetic acid imparts distinct electronic and steric properties, which are highly beneficial in medicinal chemistry. The presence of the trifluoromethyl group enhances lipophilicity and metabolic stability, while the methoxy group contributes to hydrogen bonding capabilities, influencing both binding affinity and pharmacokinetic profiles. These attributes have made it a preferred building block in the design of small-molecule inhibitors and agonists.

In recent years, 4-Methoxy-3-(trifluoromethyl)phenylacetic acid has been extensively explored in the development of drugs for neurological disorders. For instance, researchers have utilized this compound as a precursor in synthesizing novel ligands for GABA receptor modulation. GABA (gamma-aminobutyric acid) is the primary inhibitory neurotransmitter in the central nervous system, and modulating its receptors has shown promise in treating conditions such as anxiety, epilepsy, and sleep disorders. The trifluoromethyl substitution on the phenyl ring enhances the binding affinity of these ligands, leading to more potent and selective therapeutic outcomes.

Furthermore, 4-Methoxy-3-(trifluoromethyl)phenylacetic acid has found applications in oncology research. The combination of methoxy and trifluoromethyl groups on the aromatic ring facilitates interactions with biological targets involved in cancer cell proliferation and survival. Studies have demonstrated its utility in generating inhibitors of kinases and other enzymes overexpressed in tumor cells. These inhibitors exhibit improved solubility and bioavailability due to the fluorine atoms' ability to enhance molecular interactions with proteins. The growing body of evidence supporting its role in anticancer drug development underscores its importance as a pharmacophore.

The compound's significance extends beyond neurological and oncological applications. It has been employed in the synthesis of molecules targeting inflammatory pathways, particularly those involving COX (cyclooxygenase) enzymes. The acetic acid moiety allows for further functionalization, enabling the creation of derivatives with enhanced anti-inflammatory properties. Such derivatives are being investigated for their potential in treating chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In the realm of drug discovery, 4-Methoxy-3-(trifluoromethyl)phenylacetic acid serves as a versatile scaffold for designing molecules with diverse biological activities. Its structural features allow chemists to fine-tune physicochemical properties such as solubility, permeability, and metabolic stability through strategic modifications. This flexibility has led to its widespread use in high-throughput screening campaigns aimed at identifying lead compounds for various therapeutic areas.

The synthesis of 4-Methoxy-3-(trifluoromethyl)phenylacetic acid typically involves multi-step organic reactions starting from readily available precursors. Advanced synthetic methodologies have been developed to optimize yield and purity, ensuring that researchers have access to high-quality material for their experiments. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods are commonly employed to introduce the key functional groups efficiently.

The growing interest in fluorinated compounds stems from their unique electronic properties, which can significantly influence drug-receptor interactions. The fluorine atom's small size and high electronegativity allow it to mimic hydrophobic interactions while enhancing metabolic stability by resisting enzymatic degradation. This makes fluorinated derivatives particularly attractive for pharmaceutical applications where long-term efficacy is crucial.

Ongoing research continues to uncover new applications for 4-Methoxy-3-(trifluoromethyl)phenylacetic acid. Emerging studies suggest its potential role in antiviral therapies, where modifications to its structure could lead to compounds capable of inhibiting viral proteases and polymerases. Additionally, its incorporation into drug delivery systems has been explored, with promising results in enhancing targeted delivery and controlled release profiles.

The compound's versatility also extends to materials science applications beyond pharmaceuticals. Its ability to form stable complexes with metals makes it useful in catalysis research, where it can serve as a ligand or co-catalyst in various chemical transformations. This interdisciplinary utility highlights its broad appeal across different scientific domains.

In conclusion, 4-Methoxy-3-(trifluoromethyl)phenylacetic acid (CAS No. 1000566-45-9) is a cornerstone compound in modern pharmaceutical research due to its unique structural properties and wide-ranging applications. Its role as an intermediate in synthesizing bioactive molecules targeting neurological disorders, oncology, inflammation, and other diseases underscores its importance. As research progresses, further innovative uses are expected to emerge, solidifying its position as a key player in drug discovery and development.